Cas no 2171899-07-1 (4-4-(hydroxymethyl)piperidin-4-yloxepan-4-ol)

• Product Name: 4-4-(hydroxymethyl)piperidin-4-yloxepan-4-ol
• CAS No: 2171899-07-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5998721
• PubChem ID: 165737295
• Update Time: 2025-05-22

4-4-(hydroxymethyl)piperidin-4-yloxepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-4-(hydroxymethyl)piperidin-4-yloxepan-4-ol
• 4-[4-(hydroxymethyl)piperidin-4-yl]oxepan-4-ol
• 2171899-07-1
• EN300-1630800

• Inchi： 1S/C12H23NO3/c14-10-11(3-6-13-7-4-11)12(15)2-1-8-16-9-5-12/h13-15H,1-10H2
• InChI Key： ICCPYVGEOPKQPR-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C1(CO)CCNCC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.7Ų

Additional information on 4-4-(hydroxymethyl)piperidin-4-yloxepan-4-ol

Comprehensive Overview of 4-4-(hydroxymethyl)piperidin-4-yloxepan-4-ol (CAS No. 2171899-07-1): Properties, Applications, and Research Insights

In the realm of specialized chemical compounds, 4-4-(hydroxymethyl)piperidin-4-yloxepan-4-ol (CAS No. 2171899-07-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine and oxepane moieties, is a subject of ongoing research in pharmaceutical and material science industries. Its molecular framework, combining a hydroxymethyl group with a cyclic ether, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in CAS 2171899-07-1 aligns with broader trends in drug discovery and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's modular structure allows for eco-friendly derivatization. Recent studies highlight its role in developing bioactive molecules, particularly in targeting neurological and metabolic pathways. For instance, its piperidine core is a common pharmacophore in FDA-approved drugs, raising questions about its potential in central nervous system (CNS) therapeutics—a hot topic in pharmaceutical forums.

From a technical perspective, the hydroxymethyl functionality in 4-4-(hydroxymethyl)piperidin-4-yloxepan-4-ol enables diverse chemical modifications, such as esterification or ether formation. This adaptability addresses frequent search queries like "how to modify piperidine derivatives for enhanced solubility" or "oxepane-based building blocks for drug design." Analytical data suggests the compound exhibits favorable stability under physiological conditions, a critical factor for preclinical development—a keyword often associated with high search volume in academic databases.

Beyond pharmaceuticals, CAS 2171899-07-1 has implications in material science. Its dual polar (hydroxyl) and nonpolar (cyclic aliphatic) regions make it a candidate for designing polymeric scaffolds or supramolecular assemblies. These applications resonate with trending searches on "smart materials for biomedical engineering," reflecting cross-disciplinary interest. Notably, its thermal properties and compatibility with common organic solvents are frequently discussed in patent literature, underscoring its industrial relevance.

Quality control and synthesis optimization of 4-4-(hydroxymethyl)piperidin-4-yloxepan-4-ol remain active areas of investigation. Analytical techniques like HPLC and NMR are essential for verifying purity—a concern highlighted in user-generated questions such as "how to characterize complex heterocycles." Regulatory-compliant manufacturing processes for this compound also align with the demand for "GMP-certified intermediates," a key phrase in supplier databases.

In conclusion, CAS 2171899-07-1 exemplifies the convergence of synthetic utility and biomedical potential. Its structural complexity and functional group diversity position it as a compelling subject for researchers exploring next-generation therapeutics and advanced materials. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s role in addressing challenges like blood-brain barrier penetration or biodegradable polymer design will likely expand—topics dominating recent scientific discourse and search engine trends.